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Compound of Interest

Compound Name: Maltal

Cat. No.: B1199275

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the synthetic utility of maltal, a
disaccharide glycal, as a chiral precursor in organic synthesis. Detailed protocols for key
transformations, quantitative data, and workflow diagrams are presented to facilitate its use in
the synthesis of valuable chiral building blocks, including 2,3-unsaturated glycosides and
carbocyclic compounds.

Introduction

Maltal, derived from maltose, is a valuable and readily available chiral starting material for the
synthesis of complex molecules. Its inherent stereochemistry and versatile reactivity make it an
attractive precursor for the construction of a variety of organic compounds, particularly those
with pharmaceutical or biological relevance. The enol ether functionality within the glycal
structure allows for a range of stereoselective transformations, most notably the Ferrier
rearrangement, to introduce diverse functionalities. Furthermore, the carbohydrate backbone
provides a scaffold for the synthesis of carbocyclic analogues, which are important motifs in
many bioactive natural products and their mimics.

Key Applications of Maltal

Maltal serves as a precursor for two main classes of compounds through distinct synthetic
pathways:
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e 2,3-Unsaturated Glycosides via Ferrier Rearrangement: This reaction allows for the
introduction of various nucleophiles at the anomeric position with a concomitant allylic
rearrangement, leading to the formation of 2,3-unsaturated glycosides. These products are
valuable intermediates for the synthesis of oligosaccharides, C-nucleosides, and other
carbohydrate derivatives.

e Carbocyclic Compounds (Carbasugars): The carbohydrate ring of maltal can be transformed
into a carbocyclic ring, where the endocyclic oxygen is replaced by a methylene group.
These carbasugars are of significant interest in medicinal chemistry as they often exhibit
enhanced metabolic stability and unique biological activities compared to their parent
carbohydrates.

The overall synthetic utility of maltal is depicted in the following workflow:
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synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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